Cas no 6291-17-4 (3-Amino-2-methyl-butan-2-ol)

3-Amino-2-methyl-butan-2-ol is a chiral amino alcohol with the molecular formula C5H13NO. This compound features both hydroxyl and amino functional groups, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its branched alkyl chain and stereocenter contribute to its utility in asymmetric synthesis, particularly in the preparation of chiral ligands or catalysts. The presence of both nucleophilic (amine) and electrophilic (alcohol) sites allows for diverse reactivity, enabling use in the synthesis of complex molecules. Its structural properties also make it suitable for studying stereochemical effects in reaction mechanisms. The compound is typically handled under inert conditions due to its sensitivity to moisture and air.
3-Amino-2-methyl-butan-2-ol structure
3-Amino-2-methyl-butan-2-ol structure
Product Name:3-Amino-2-methyl-butan-2-ol
CAS No:6291-17-4
MF:C5H13NO
MW:103.162821531296
MDL:MFCD16040002
CID:518263
PubChem ID:220878
Update Time:2025-05-20

3-Amino-2-methyl-butan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-2-methylbutan-2-ol
    • 2-Butanol,3-amino-2-methyl-
    • 3-AMINO-2-METHYL-2-BUTANOL
    • 3-amino-2-methyl-butan-2-ol
    • (+-)-3-Amino-2-methyl-butan-2-ol
    • (+-)-3-amino-2-methyl-butanol-(2)
    • 2-amino-1,1-dimethylpropanol
    • 2-hydroxy-1,2-dimethylpropylamine
    • AC1L59GS
    • AC1Q2B5R
    • AC1Q76LL
    • Ambcb4035420
    • CTK5B6645
    • NSC4350
    • SCHEMBL316571
    • SB37878
    • NSC-4350
    • DTXSID70277823
    • AC8680
    • EN300-60610
    • OVKDLPZRDQTOJW-UHFFFAOYSA-N
    • SB38012
    • CS-0252507
    • SY180465
    • (r)-3-amino-2-methyl-butan-2-ol
    • MB19778
    • AKOS006239805
    • DB-262111
    • 6291-17-4
    • MFCD16040002
    • BS-12748
    • 3-Amino-2-methyl-butan-2-ol
    • MDL: MFCD16040002
    • Inchi: 1S/C5H13NO/c1-4(6)5(2,3)7/h4,7H,6H2,1-3H3
    • InChI Key: OVKDLPZRDQTOJW-UHFFFAOYSA-N
    • SMILES: OC(C)(C)C(C)N

Computed Properties

  • Exact Mass: 103.09979
  • Monoisotopic Mass: 103.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 61.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.2A^2
  • XLogP3: -0.3

Experimental Properties

  • Density: 0.915
  • Boiling Point: 178.2°C at 760 mmHg
  • Flash Point: 61.6°C
  • Refractive Index: 1.448
  • PSA: 46.25
  • LogP: 0.80480

3-Amino-2-methyl-butan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
20R1404-1g
3-Amino-2-methyl-butan-2-ol
6291-17-4 97%
1g
5919.34CNY 2021-05-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
20R1404-5g
3-Amino-2-methyl-butan-2-ol
6291-17-4 97%
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20734.64CNY 2021-05-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
20R1404-500mg
3-Amino-2-methyl-butan-2-ol
6291-17-4 97%
500mg
3383.69CNY 2021-05-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
20R1404-250mg
3-Amino-2-methyl-butan-2-ol
6291-17-4 97%
250mg
2111.63CNY 2021-05-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
20R1404-100mg
3-Amino-2-methyl-butan-2-ol
6291-17-4 97%
100mg
1484.07CNY 2021-05-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
20R1404-50mg
3-Amino-2-methyl-butan-2-ol
6291-17-4 97%
50mg
1161.82CNY 2021-05-07
abcr
AB266520-250 mg
3-Amino-2-methyl-2-butanol; .
6291-17-4
250mg
€357.80 2023-06-22
abcr
AB266520-1 g
3-Amino-2-methyl-2-butanol; .
6291-17-4
1g
€587.60 2023-06-22
TRC
A898523-10mg
3-Amino-2-methyl-butan-2-ol
6291-17-4
10mg
$ 50.00 2022-06-07
TRC
A898523-50mg
3-Amino-2-methyl-butan-2-ol
6291-17-4
50mg
$ 95.00 2022-06-07
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